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Compound of Interest

Compound Name: O-Desmethylmetoprolol-d5

Cat. No.: B563557

In-Depth Technical Guide: O-
Desmethylmetoprolol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on O-Desmethylmetoprolol-d5, a
deuterated metabolite of the widely used beta-blocker, metoprolol. This document is intended
for use in research, and clinical and pharmaceutical development.

Core Compound Data

O-Desmethylmetoprolol-d5 is the deuterium-labeled form of O-Desmethylmetoprolol, a
primary metabolite of metoprolol. The stable isotope labeling makes it a valuable internal
standard for quantitative bioanalytical studies.
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Parameter Value Reference

CAS Number 1189981-81-4 [1]

Molecular Weight 258.37 g/mol [1][2]

Molecular Formula C14H18DsNO3 [11[2]
4-[2-Hydroxy-3-[(1-
methylethyl)amino]propoxy]-

Synonyms benzeneethanol-d5, (+)-O- [1]

Demethylmetoprolol-d5, H
105/22-d5, SL 80-0088-d5

Unlabeled CAS Number

62572-94-5

[2](3]

Metabolic Pathway of Metoprolol

Metoprolol is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme
CYP2D6.[4][5][6] O-demethylation is one of the three main metabolic routes, accounting for
approximately 65% of its metabolism.[4] This pathway leads to the formation of O-

Desmethylmetoprolol, which is subsequently and rapidly oxidized to the inactive metabolite,

metoprolol acid.[4][5] While CYP2D6 is the primary enzyme, other enzymes such as CYP3A4,
CYP2B6, and CYP2C9 contribute to a lesser extent to this metabolic process.[4][7]
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Caption: Metabolic pathway of metoprolol to O-Desmethylmetoprolol.

Experimental Protocols: Quantification in Biological
Matrices
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The following outlines a general experimental protocol for the simultaneous determination of
metoprolol and its metabolites, including O-Desmethylmetoprolol, in plasma using Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS). O-Desmethylmetoprolol-d5
serves as an ideal internal standard in such assays.

1. Sample Preparation (Plasma)

e Protein Precipitation: This is a common and straightforward method. To a small volume of
plasma (e.g., 50 yL), add a precipitating agent like acetonitrile or methanol in a 3:1 or 4:1
ratio. Vortex vigorously to ensure thorough mixing and precipitation of proteins. Centrifuge at
high speed (e.g., 10,000 rpm for 10 minutes) to pellet the precipitated proteins. The resulting
supernatant, containing the analytes of interest, is then transferred for analysis.

e Liquid-Liquid Extraction (LLE): For a cleaner extraction, LLE can be employed. To the
plasma sample, add an appropriate organic solvent such as ethyl acetate.[8] Vortex to
facilitate the transfer of the analytes from the aqueous plasma to the organic layer.
Centrifuge to separate the layers. The organic layer is then carefully removed and
evaporated to dryness under a gentle stream of nitrogen. The residue is reconstituted in the
mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Separation

» High-Performance Liquid Chromatography (HPLC): The separation of metoprolol and its
metabolites is typically achieved using a reverse-phase HPLC column, such as a C18 or a
cyano (CN) column.[8][9]

» Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous component (e.g.,
water with 0.1% formic acid) and an organic modifier (e.g., methanol or acetonitrile) is
commonly used.[8] The flow rate is typically in the range of 0.2 to 1.0 mL/min.[8][9]

3. Mass Spectrometric Detection

e Tandem Mass Spectrometry (MS/MS): A triple quadrupole mass spectrometer equipped with
an electrospray ionization (ESI) source operating in positive ion mode is generally used for
detection.[8][9]
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e Multiple Reaction Monitoring (MRM): The instrument is operated in MRM mode to ensure
high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion
transitions for each analyte and the internal standard.

4. Quantification

e The concentration of O-Desmethylmetoprolol is determined by comparing the peak area ratio
of the analyte to its deuterated internal standard (O-Desmethylmetoprolol-d5) against a
calibration curve constructed with known concentrations of the analyte.

Plasma Sample Extraction LC Separation MS/MS Detection Quantification
(+ O-Desmethylmetoprolol-d5 IS) (Protein Precipitation or LLE) (C18 or CN Column) (MRM Mode)
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Caption: General workflow for the quantification of O-Desmethylmetoprolol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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